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Compound of Interest

Compound Name: Protein kinase inhibitor 5

CAS No.: 2278204-94-5

Cat. No.: B15617917

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Protein kinase inhibitor 5 (CAS: 2278204-94-5) is a potent and selective small molecule

inhibitor of Tropomyosin receptor kinase A (TRK-A).[1][2] TRK-A is a member of the TRK family

of receptor tyrosine kinases, which also includes TRK-B and TRK-C. These receptors and their

neurotrophin ligands play a crucial role in the development and function of the nervous system.

[3][4] However, chromosomal rearrangements involving the NTRK1 gene (encoding TRK-A)

can lead to the expression of TRK-A fusion proteins that act as oncogenic drivers in a variety of

adult and pediatric cancers.[3] These fusion proteins are constitutively active, leading to ligand-

independent activation of downstream signaling pathways that promote cell proliferation,

survival, and migration.[5] The primary signaling cascades activated by TRK-A include the

RAS/MAPK/ERK and the PI3K/Akt pathways.[3][5] Consequently, inhibitors of TRK-A are of

significant interest as targeted cancer therapies.[6]
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The following table summarizes the available quantitative data for Protein kinase inhibitor 5.

Currently, public domain information on the activity of this specific inhibitor across a wide range

of cancer cell lines is limited. The data presented below is based on available supplier

information and highlights the inhibitor's potency against its primary target and in a specific

engineered cell line.
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Note: The TEL-NTRK1-BaF3 cell line is an engineered model system where the Ba/F3 murine

pro-B cell line is rendered dependent on the expression of the TEL-NTRK1 fusion protein for its

proliferation and survival. This makes it a highly sensitive system for evaluating the potency of

TRK-A inhibitors. Further studies are required to determine the efficacy of Protein kinase
inhibitor 5 across a broader panel of cancer cell lines harboring NTRK1 fusions.

Signaling Pathway
The diagram below illustrates the simplified TRK-A signaling pathway and the point of inhibition

by Protein kinase inhibitor 5. In cancer cells with NTRK1 gene fusions, the resulting TRK-A

fusion protein is constitutively active, leading to uncontrolled downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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